Cas no 1805052-65-6 (4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805052-65-6
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4868886
• Update Time: 2025-05-26

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-3-1-4(8(14)15)13-5(2-12)6(3)7(10)11/h1,7H,(H,14,15)
• InChI Key： FYCONUPNNIWLPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805052-65-6)

4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805052-65-6) is a highly versatile and structurally significant compound in the realm of pharmaceutical chemistry and medicinal research. Its molecular framework, characterized by a pyridine core substituted with chloro, cyano, and difluoromethyl groups, positions it as a valuable intermediate in the synthesis of biologically active molecules. The compound's unique electronic and steric properties make it an attractive candidate for further functionalization, enabling the development of novel therapeutic agents targeting various disease mechanisms.

The pyridine scaffold is a cornerstone in drug design due to its prevalence in numerous bioactive natural products and synthetic drugs. The presence of the chloro substituent at the 4-position enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions that are pivotal in constructing more complex heterocyclic systems. Additionally, the cyano group at the 2-position introduces a polar functionality that can participate in hydrogen bonding interactions, influencing both solubility and binding affinity. The difluoromethyl moiety at the 3-position is particularly noteworthy for its ability to modulate metabolic stability and binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of difluorinated compounds in drug discovery. The electron-withdrawing nature of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, often improving their bioavailability and duration of action. In the context of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid, this substitution pattern suggests potential applications in developing kinase inhibitors, antiviral agents, or anti-inflammatory drugs, where precise control over electronic distribution is crucial.

One of the most compelling aspects of this compound is its utility as a building block for more complex scaffolds. The carboxylic acid group at the 6-position provides a handle for further derivatization via esterification, amidation, or coupling reactions with other pharmacophores. This flexibility has been exploited in several research endeavors aimed at identifying novel small-molecule inhibitors. For instance, studies have demonstrated its role in generating substituted pyridine derivatives with enhanced binding affinity to protein targets involved in cancer pathways.

The synthesis of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation, cyanation, and fluorination reactions, each requiring careful optimization to achieve high yields and purity. Advances in catalytic methods have enabled more efficient and sustainable routes to these intermediates, aligning with green chemistry principles.

In the realm of computational chemistry, virtual screening techniques have been employed to identify potential hits derived from this compound scaffold. Molecular docking studies suggest that derivatives of 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid may interact with enzymes such as Janus kinases (JAKs) or tyrosine kinases, which are implicated in inflammatory diseases and cancer. These findings underscore the compound's significance as a lead candidate for further medicinal chemistry optimization.

The pharmacological profile of compounds based on this scaffold has been explored through both in vitro and preclinical studies. Initial assays have shown promising activity against disease-relevant targets, prompting further investigation into their therapeutic potential. The combination of structural features—chloro, cyano, difluoromethyl—makes it particularly amenable to generating analogs with tailored biological activities.

Future directions in research may focus on exploring alternative synthetic routes to enhance scalability and cost-effectiveness. Additionally, investigating the impact of stereochemistry on biological activity could unlock new opportunities for drug development. The growing interest in fluorinated heterocycles ensures that 4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid will remain a subject of intense interest for academic and industrial researchers alike.

Overall,4-Chloro-2-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic accessibility positions it as a cornerstone compound in modern drug discovery efforts aimed at addressing unmet medical needs.